N-benzyl-2-((2-(3-fluorophenyl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-benzyl-2-[7-(3-fluorophenyl)-1,3-dimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl]sulfanylacetamide
• InChI: InChI=1S/C23H20FN5O3S/c1-28-20-18(22(31)29(2)23(28)32)21(27-19(26-20)15-9-6-10-16(24)11-15)33-13-17(30)25-12-14-7-4-3-5-8-14/h3-11H,12-13H2,1-2H3,(H,25,30)
• InChI Key: OCVLBYVETIZGBE-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=NC(=N2)C3=CC(=CC=C3)F)SCC(=O)NCC4=CC=CC=C4)C(=O)N(C1=O)C
• Molecular Formula: C23H20FN5O3S
• Molecular Weight: 465.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups and rings, including a benzyl group, a fluorophenyl group, a pyrimidinone ring, and a thioacetamide group. These groups are likely to confer specific chemical and physical properties to the molecule.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. For example, the pyrimidinone ring might be formed through a condensation reaction, while the benzyl and fluorophenyl groups could be added through substitution reactions.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several rings and functional groups. The exact structure would depend on the specific arrangement and orientation of these groups in the molecule.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by the presence of the various functional groups. For example, the pyrimidinone ring might be involved in nucleophilic substitution reactions, while the benzyl and fluorophenyl groups could participate in electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would depend on the polarity of its functional groups, while its melting and boiling points would be influenced by the strength of the intermolecular forces.

Scientific Research Applications

Synthesis and Biological Evaluation

Compounds with structures related to "N-benzyl-2-((2-(3-fluorophenyl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide" have been synthesized and evaluated for their biological activities. For instance, research into substituted imidazo[1,2-a]pyridines and pyrazolo[1,5-a]pyrimidines has shown high in vitro affinity and selectivity for peripheral benzodiazepine receptors (PBRs) compared to central benzodiazepine receptors (CBRs), suggesting potential applications in neurodegenerative disorders imaging through positron emission tomography (PET) (Fookes et al., 2008). This indicates the potential of structurally complex molecules for targeted receptor imaging and diagnosis of diseases.

Novel Synthesis Routes

The development of novel synthetic routes for complex heterocyclic compounds, such as the synthesis of thiazolyl N-benzyl-substituted acetamide derivatives, demonstrates the ongoing research in creating molecules with specific biological activities, including kinase inhibitory and anticancer activities (Fallah-Tafti et al., 2011). These advancements highlight the importance of synthetic chemistry in developing new therapeutic agents.

Anticancer and Antimicrobial Properties

The synthesis of novel compounds and evaluation of their biological activities is a significant area of research. For example, novel pyrazolo[1,5-a]pyrimidines have been synthesized and evaluated for their potential as ligands for the translocator protein 18 kDa (TSPO), an early biomarker of neuroinflammatory processes, showing promise for in vivo PET-radiotracers in neuroinflammation (Damont et al., 2015). Additionally, research into benzodifuranyl derivatives has explored their anti-inflammatory and analgesic properties, indicating potential applications in pain management and inflammation control (Abu‐Hashem et al., 2020).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s designed to be a drug, it might interact with specific proteins or enzymes in the body to exert its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. For example, if it’s used as a drug, it would need to be tested for toxicity and side effects.

Future Directions

Future research on this compound could involve further exploration of its properties and potential uses. For example, it could be tested for activity against various diseases or conditions, or its physical and chemical properties could be further investigated.